Cas no 94292-37-2 (1,4-Butanediamine,2-methyl-, (R)- (9CI))

• Product Name: 1,4-Butanediamine,2-methyl-, (R)- (9CI)
• CAS No: 94292-37-2
• MF: C₅H₁₄N₂
• MW: 102.178061008453
• CID: 798484
• Update Time: 2024-02-01

1,4-Butanediamine,2-methyl-, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediamine,2-methyl-, (R)- (9CI)
• D-(+)-2-Methylputrescine
• (+)(R)-1.4-Diamino-2-methyl-butan
• (R)-1,2-epoxy-2-methylbutane
• (R)-2-methyl-1,2-epoxybutane
• (R)-2-methyl-1,4-diaminobutane
• (R)-2-Methyl-butan-1,4-diyldiamin
• 1,2-Epoxy-2-methyl-butan
• 2-Methyl-butandiyldiamin
• 2-methyl-butanediyldiamine
• Oxirane,2-ethyl-2-methyl-,(2R)
• R(+)-1,4-diamino-2-methyl-butane
• R-2-methyl-1,4-butanediamine
• 1,4-Butanediamine, 2-methyl-, (R)- (9CI)

• Inchi： 1S/C5H14N2/c1-5(4-7)2-3-6/h5H,2-4,6-7H2,1H3/t5-/m1/s1
• InChI Key： GGQJPAQXCYUEKB-RXMQYKEDSA-N
• SMILES： C(N)[C@H](C)CCN

Computed Properties

• Exact Mass: 102.11600
• Monoisotopic Mass: 102.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 37.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52A^2

Experimental Properties

• PSA: 52.04000
• LogP: 1.33060